5-[(4-Fluorobenzyl)amino]-2-(phenoxymethyl)-1,3-oxazole-4-carbonitrile

• Molecular Formula: C18H14FN3O2
• Molecular Weight: 323.3 g/mol
• IUPAC Name: 5-[(4-fluorophenyl)methylamino]-2-(phenoxymethyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C18H14FN3O2/c19-14-8-6-13(7-9-14)11-21-18-16(10-20)22-17(24-18)12-23-15-4-2-1-3-5-15/h1-9,21H,11-12H2
• InChI Key: HNDBKMSZDCKWOW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC2=NC(=C(O2)NCC3=CC=C(C=C3)F)C#N

Description

5-[(4-Fluorobenzyl)amino]-2-(phenoxymethyl)-1,3-oxazole-4-carbonitrile is a synthetic organic compound with a complex structure It is characterized by the presence of a fluorobenzyl group, a phenoxymethyl group, and an oxazole ring with a carbonitrile substituent

Preparation Methods

The synthesis of 5-[(4-Fluorobenzyl)amino]-2-(phenoxymethyl)-1,3-oxazole-4-carbonitrile typically involves multiple steps, including the formation of the oxazole ring and the introduction of the fluorobenzyl and phenoxymethyl groups. One common synthetic route involves the reaction of 4-fluorobenzylamine with a suitable oxazole precursor under specific reaction conditions. Industrial production methods may involve optimization of reaction conditions to maximize yield and purity, including the use of catalysts and controlled temperature and pressure conditions .

Chemical Reactions Analysis

5-[(4-Fluorobenzyl)amino]-2-(phenoxymethyl)-1,3-oxazole-4-carbonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of amines or other reduced products.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles

Scientific Research Applications

5-[(4-Fluorobenzyl)amino]-2-(phenoxymethyl)-1,3-oxazole-4-carbonitrile has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals

Mechanism of Action

The mechanism of action of 5-[(4-Fluorobenzyl)amino]-2-(phenoxymethyl)-1,3-oxazole-4-carbonitrile involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

5-[(4-Fluorobenzyl)amino]-2-(phenoxymethyl)-1,3-oxazole-4-carbonitrile can be compared with other similar compounds, such as:

5-[(4-Chlorobenzyl)amino]-2-(phenoxymethyl)-1,3-oxazole-4-carbonitrile: Similar structure but with a chlorine substituent instead of fluorine.

5-[(4-Methylbenzyl)amino]-2-(phenoxymethyl)-1,3-oxazole-4-carbonitrile: Similar structure but with a methyl substituent instead of fluorine. The uniqueness of this compound lies in its specific substituents, which can influence its chemical reactivity and biological activity